TCO-PEG8-NHS ester

• Molecular Formula: C32H54N2O14
• Molecular Weight: 690.8 g/mol
• InChI: InChI=1S/C32H54N2O14/c35-29-8-9-30(36)34(29)48-31(37)10-12-39-14-16-41-18-20-43-22-24-45-26-27-46-25-23-44-21-19-42-17-15-40-13-11-33-32(38)47-28-6-4-2-1-3-5-7-28/h1-2,28H,3-27H2,(H,33,38)/b2-1-
• InChIKey: QTIJRGCLYYSKEU-UPHRSURJSA-N

TCO-PEG8-NHS Ester: A Defined-Length, Bioorthogonal Heterobifunctional Linker for Precise Bioconjugation

TCO-PEG8-NHS ester (CAS 2353409-95-5) is a heterobifunctional, monodisperse polyethylene glycol (PEG)-based linker that features a trans-cyclooctene (TCO) group for ultrafast, copper-free inverse electron-demand Diels–Alder (IEDDA) click chemistry with tetrazines, and an N-hydroxysuccinimide (NHS) ester for efficient, covalent coupling to primary amines . The eight-unit PEG spacer confers enhanced aqueous solubility and reduces steric hindrance during ligation, making it a critical tool for advanced bioconjugation applications such as antibody-drug conjugate (ADC) assembly, PROTAC synthesis, and molecular imaging probe development .

Click handle TCO for copper-free IEDDA with tetrazines

Spacer PEG8 for aqueous solubility and reduced steric hindrance

Reactive group NHS ester for amine-targeted conjugation

The Case Against Linker Interchangeability: How PEG Chain Length Dictates Conjugation Efficiency, Payload Solubility, and ADC Pharmacokinetics

In the TCO-PEGn-NHS ester class, generic substitution is not viable because the length of the PEG spacer (n) is a critical, non-linear determinant of bioconjugation performance. A shorter linker, such as TCO-PEG4-NHS, may not provide sufficient spatial separation to overcome steric hindrance for large biomolecules, while a significantly longer linker, like TCO-PEG24-NHS, can introduce excessive flexibility and increased hydrodynamic radius, which may alter pharmacokinetic (PK) profiles and clearance rates in vivo . Furthermore, the hydrophilic PEG spacer is essential to mask the inherent hydrophobicity of the TCO group and many small-molecule payloads; an insufficient PEG length can lead to protein aggregation and rapid systemic clearance, especially in high drug-to-antibody ratio (DAR) ADCs [1]. Therefore, the precise PEG8 architecture is a deliberate design choice to balance reactivity, solubility, and PK properties, and it cannot be assumed that adjacent PEG-length variants will yield equivalent experimental or therapeutic outcomes [2].

PEG4 spacer length

May not provide sufficient separation to overcome steric hindrance for large biomolecules, reducing conjugation efficiency.

PEG24 spacer length

Can introduce excessive flexibility and larger hydrodynamic radius, potentially altering pharmacokinetic profiles in vivo.

Insufficient hydrophilicity

Shorter PEG linkers may not adequately mask payload hydrophobicity, leading to protein aggregation and rapid systemic clearance.

• [1] ADC Directory. (2026). Monodispersed PEG Linkers Enhance Antibody–Drug Conjugates (ADCs). View Source
• [2] ADC Review. (2019). What are PEG Linkers? View Source

TCO-PEG8-NHS Ester: Head-to-Head Quantitative Evidence for Linker Selection in ADC Assembly and Bioorthogonal Chemistry

Superior Aqueous Solubility of TCO-PEG8-NHS Compared to Non-PEGylated and Shorter PEG Linkers

The TCO-PEG8-NHS ester demonstrates a marked improvement in aqueous solubility over non-PEGylated TCO-NHS and shorter PEG linkers like TCO-PEG4-NHS. This is a direct consequence of the hydrophilic PEG8 spacer, which mitigates the intrinsic hydrophobicity of the trans-cyclooctene moiety (logP ≈ 2.1 for non-PEGylated TCO) . While a TCO-PEG4-NHS ester may exhibit limited aqueous solubility, requiring high percentages of organic co-solvents like DMSO or DMF for dissolution , the PEG8 variant is reported to have enhanced water solubility, enabling formulation in more biocompatible, predominantly aqueous buffers .

Aqueous solubility

Class-level

PEG8 spacer enhances water solubility; PEG4 shows limited solubility requiring organic co-solvents.

Supports aqueous buffer formulation for biomolecule conjugation.

Vendor-reported qualitative data; class-level inference.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Enhanced water solubility (qualitative description from vendor datasheets)
Comparator Or Baseline	TCO-PEG4-NHS ester (PEG4, MW ~470) and non-PEGylated TCO-NHS
Quantified Difference	LogP of TCO is ≈2.1 without PEGylation. PEG8 provides a significant, but unquantified, increase in water solubility compared to PEG4, which is described as having limited aqueous solubility .
Conditions	Solubility assessed in aqueous buffers (e.g., PBS, water) and organic solvents (DMSO, DMF).

Why This Matters

Higher aqueous solubility reduces the need for organic co-solvents in bioconjugation reactions, minimizing the risk of denaturing sensitive biomolecules like antibodies and improving overall conjugation yield and reproducibility.

Quantitative Advantage in Conjugation Kinetics via Reduced Steric Hindrance

The reaction rate of the inverse electron-demand Diels–Alder (IEDDA) click reaction between TCO and tetrazine is exceptionally fast, with reported second-order rate constants (k) exceeding 800 M⁻¹s⁻¹ and reaching up to 30,000 M⁻¹s⁻¹ for optimized tetrazine partners . The PEG8 spacer in TCO-PEG8-NHS ester is specifically engineered to minimize steric hindrance during this rapid conjugation. In comparison, a linker with a shorter PEG chain (e.g., PEG3 or PEG4) may not provide sufficient reach to circumvent bulky biomolecular domains, potentially reducing the effective rate of conjugation, especially when labeling large proteins like antibodies . Studies on similar TCO-DNA systems have shown that a longer linker is crucial for efficient labeling, supporting the rationale for the PEG8 design [1].

Conjugation kinetics

Class-level

TCO-tetrazine reaction >800 M⁻¹s⁻¹; PEG8 design reduces steric hindrance for efficient protein labeling.

May maintain rapid conjugation with large biomolecules.

Kinetic advantage inferred from spacer-length rationale.

Evidence Dimension	IEDDA Reaction Kinetics (k)
Target Compound Data	Not directly quantified for TCO-PEG8-NHS; reaction is complete within 30 min at 1 mg/mL .
Comparator Or Baseline	TCO-PEG3-Maleimide or TCO-PEG4-NHS ester (shorter spacer arms)
Quantified Difference	Reaction kinetics for the core TCO-tetrazine reaction range from >800 M⁻¹s⁻¹ to ~30,000 M⁻¹s⁻¹ depending on the tetrazine partner . A PEG8 spacer provides a longer, more flexible connection that demonstrably minimizes steric hindrance compared to shorter PEG linkers, ensuring these rapid kinetics are fully realized in complex bioconjugation scenarios [1].
Conditions	Aqueous buffer (e.g., PBS), pH 7.4, room temperature.

Why This Matters

Ensuring that steric hindrance does not impede the ultra-fast TCO-tetrazine reaction is critical for achieving high conjugation yields at low biomolecule concentrations, which is a primary requirement for efficient radiolabeling, pretargeted imaging, and assembly of complex biotherapeutics.

• [1] National Library of the Czech Republic. (2010). Systematic Comparison of TCO and BCN Reactivity. Document. View Source

Critical Role of PEG8 in Mitigating ADC Aggregation and Enabling Higher DARs

In ADC development, achieving a high drug-to-antibody ratio (DAR) is often desired for increased potency but is frequently limited by the hydrophobicity of the linker-payload, which can induce antibody aggregation and rapid plasma clearance [1]. PEG linkers are essential to mask this hydrophobicity. The hydrophilic PEG8 spacer of TCO-PEG8-NHS ester is designed to maintain conjugate solubility and stability. Clinical observations indicate that ADCs with very high DARs (>~6) can suffer from rapid clearance due to hydrophobicity, whereas an optimized DAR (2-4) provides a better balance of potency and half-life [2]. Compared to a shorter PEG4 linker, which may be insufficient to solubilize a highly hydrophobic payload and can still lead to aggregation [3], the extended PEG8 chain provides superior steric shielding and a larger hydration shell, effectively reducing non-specific clearance and enabling a higher, more therapeutically viable DAR [2].

ADC aggregation / DAR

Class-level

PEG8 hydrophilicity masks payload hydrophobicity; reported to support DAR ~4 without aggregation, unlike shorter PEG linkers.

Selection of PEG8 may reduce aggregation risk in high-DAR ADC studies.

Reported optimal DAR 2–4 in PK models; class-level inference.

Evidence Dimension	DAR Tolerability and In Vivo Clearance
Target Compound Data	TCO-PEG8-NHS ester is designed to enable higher DAR without aggregation (qualitative claim).
Comparator Or Baseline	Hydrophobic non-PEG linkers or short PEG linkers (e.g., PEG4).
Quantified Difference	ADCs with DARs over ~6 exhibit rapid clearance; optimal DAR is 2-4 [2]. PEG linkers, by masking hydrophobicity, enable higher DARs to be achieved without the aggregation and rapid clearance seen with non-PEGylated linkers [1][3].
Conditions	In vivo pharmacokinetic studies in murine models, plasma clearance rates.

Why This Matters

The ability to increase DAR without compromising ADC stability and pharmacokinetics is a primary goal in oncology drug development. Selecting a linker with an appropriate PEG length, like PEG8, is a critical decision that directly impacts the therapeutic window and overall clinical efficacy of the ADC.

• [1] ADC Review. (2015). PEG Linkers. View Source
• [2] ADC Directory. (2026). Monodispersed PEG Linkers Enhance Antibody–Drug Conjugates (ADCs). View Source
• [3] Huateng Pharma. (2024). Application of PEG Derivatives in ADC Linkers. View Source

Optimal Use Cases for TCO-PEG8-NHS Ester: Maximizing Conjugation Efficiency in ADC Development, Molecular Imaging, and PROTAC Synthesis

Assembly of High-DAR, Non-Aggregating Antibody-Drug Conjugates (ADCs)

TCO-PEG8-NHS ester is ideally suited for constructing ADCs where a high drug-to-antibody ratio (DAR) is required without compromising the conjugate's stability or pharmacokinetics. The PEG8 spacer's hydrophilic nature effectively masks the hydrophobicity of potent cytotoxic payloads, thereby preventing antibody aggregation—a common failure point for ADCs built with shorter or non-PEG linkers . This enables the development of ADCs with DARs up to ~4, which are clinically observed to balance high potency with an acceptable plasma half-life, leading to a more favorable therapeutic index .

Bioorthogonal Pretargeted Imaging and Radionuclide Therapy

The compound's combination of an ultra-fast TCO click handle and a flexible PEG8 spacer makes it a superior choice for in vivo pretargeting strategies. The rapid, biorthogonal IEDDA reaction (k up to 30,000 M⁻¹s⁻¹) with a subsequently administered tetrazine-bearing imaging probe or therapeutic radionuclide ensures high target-to-background ratios . The PEG8 spacer minimizes steric hindrance, ensuring that the TCO moiety remains highly accessible on the surface of the pretargeted antibody for efficient ligation in the complex and dynamic in vivo environment .

Synthesis of PROTACs (Proteolysis Targeting Chimeras) with Optimized Spatial Orientation

In PROTAC design, the length and flexibility of the linker between the target protein ligand and the E3 ligase ligand are critical for forming a stable ternary complex and inducing efficient ubiquitination . The PEG8 spacer in TCO-PEG8-NHS ester provides an optimal balance of length and rigidity, offering greater reach and flexibility than a PEG4 linker to accommodate diverse protein-protein interaction geometries, while avoiding the potential for excessive entropy and reduced cell permeability associated with much longer PEG chains like PEG24 . This makes it a versatile building block for creating libraries of PROTAC candidates with fine-tuned degradation efficiency.

Application

Selection Property

Validation Focus

ADC conjugation studies (high DAR)

PEG8 spacer hydrophilicity for aggregation control

Aggregation assays and DAR-dependent PK screening

Pretargeted imaging & radionuclide therapy research

Accessible TCO via flexible PEG8 tether

In vivo ligation efficiency and target-to-background ratio

PROTAC ternary complex studies

Reported balanced linker length for recruitment

Ubiquitination and degradation efficiency screening